5-Aminomethyl-2,3-dimethoxy-7-nitro-quinoxaline

• Molecular Formula: C11H12N4O4
• Molecular Weight: 264.24 g/mol
• IUPAC Name: (2,3-dimethoxy-7-nitroquinoxalin-5-yl)methanamine
• InChI: InChI=1S/C11H12N4O4/c1-18-10-11(19-2)14-9-6(5-12)3-7(15(16)17)4-8(9)13-10/h3-4H,5,12H2,1-2H3
• InChI Key: NPYSGAQZDKLFNW-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=CC(=CC(=C2N=C1OC)CN)[N+](=O)[O-]

Description

5-Aminomethyl-2,3-dimethoxy-7-nitro-quinoxaline is a useful research compound. Its molecular formula is C11H12N4O4 and its molecular weight is 264.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Aminomethyl-2,3-dimethoxy-7-nitro-quinoxaline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Aminomethyl-2,3-dimethoxy-7-nitro-quinoxaline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

13.8 9 (29.7 mmol) of 5-[di-(tert-butoxycarbonyl)amino]methyl-7-nitro-2,3-dimethoxyquinoxaline are stirred at room temperature for 8 hours in 60 ml of trifluoroacetic acid. The reaction mixture is concentrated under reduced pressure and the red oil is well stirred at 0° for one hour with 1N potassium carbonate. The yellow crystals are filtered off, washed with 100 ml of water and 100 ml of a 1:1 mixture of ethyl acetate and hexane, and dried.